Cas no 2034324-31-5 (3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide)

3-Cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide is a synthetic organic compound featuring a benzamide core substituted with a cyano group at the 3-position and a piperidine moiety linked via a methylene bridge. The piperidine ring is further functionalized with a tetrahydropyran (oxane) group, enhancing its structural complexity and potential binding affinity. This compound is of interest in medicinal chemistry due to its hybrid heterocyclic framework, which may exhibit selective interactions with biological targets. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies, particularly in the development of CNS-active or enzyme-modulating agents. The presence of polar functional groups also suggests favorable solubility properties for pharmacological applications.

3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide structure

2034324-31-5 structure

Product Name:3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide

CAS No:2034324-31-5

MF:C₁₉H₂₅N₃O₂

MW:327.4207

CID:5350228

Update Time:2025-06-13

3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

- 3-cyano-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]benzamide
- 3-cyano-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzamide
- 3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide
- Inchi： 1S/C19H25N3O2/c20-13-16-2-1-3-17(12-16)19(23)21-14-15-4-8-22(9-5-15)18-6-10-24-11-7-18/h1-3,12,15,18H,4-11,14H2,(H,21,23)
- InChI Key： RQOXCDSZXHAEPE-UHFFFAOYSA-N
- SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])C(C2=C([H])C([H])=C([H])C(C#N)=C2[H])=O)C([H])([H])C1([H])[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 459
XLogP3: 2.1
Topological Polar Surface Area: 65.4

3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6178-6979-2μmol	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	2μmol	$85.5	2023-09-09
Life Chemicals	F6178-6979-5μmol	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	5μmol	$94.5	2023-09-09
Life Chemicals	F6178-6979-10μmol	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	10μmol	$103.5	2023-09-09
Life Chemicals	F6178-6979-20μmol	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	20μmol	$118.5	2023-09-09
Life Chemicals	F6178-6979-1mg	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	1mg	$81.0	2023-09-09
Life Chemicals	F6178-6979-2mg	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	2mg	$88.5	2023-09-09
Life Chemicals	F6178-6979-3mg	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	3mg	$94.5	2023-09-09
Life Chemicals	F6178-6979-4mg	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	4mg	$99.0	2023-09-09
Life Chemicals	F6178-6979-5mg	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	5mg	$103.5	2023-09-09
Life Chemicals	F6178-6979-10mg	3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide	2034324-31-5	10mg	$118.5	2023-09-09

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Related Categories

Additional information on 3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide

Comprehensive Overview of 3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide (CAS No. 2034324-31-5)

3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide (CAS No. 2034324-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a cyano group, a benzamide backbone, and a piperidine-oxane hybrid structure, making it a promising candidate for drug discovery and development. Its structural complexity and functional diversity align with current trends in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in precision medicine.

The compound's IUPAC name reflects its intricate architecture, highlighting the presence of a tetrahydropyran (oxane) ring linked to a piperidine moiety, further connected to a cyanobenzamide group. Such design is often explored in central nervous system (CNS) drug design, as these fragments are known to enhance blood-brain barrier permeability—a critical factor in treating neurological disorders. Researchers are particularly interested in its potential structure-activity relationship (SAR) for optimizing bioavailability and selectivity.

In the context of AI-driven drug discovery, 2034324-31-5 exemplifies how computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling accelerate lead optimization. Recent publications have emphasized its relevance in fragment-based drug design (FBDD), where its scaffold serves as a versatile building block for allosteric modulators. This aligns with frequent search queries such as "novel small molecule scaffolds 2024" and "GPCR-targeting heterocycles."

From a synthetic chemistry perspective, the compound's CAS registry number (2034324-31-5) ensures precise identification in global databases like SciFinder and Reaxys. Its cyano group offers a handle for further derivatization via click chemistry or palladium-catalyzed cross-coupling, addressing the demand for modular synthetic approaches. Laboratories focusing on high-throughput screening (HTS) often prioritize such adaptable frameworks to expedite hit-to-lead transitions.

Environmental and green chemistry considerations are also pertinent. The compound's design avoids heavy metals and persistent bioaccumulative toxins (PBTs), reflecting industry shifts toward sustainable practices. This resonates with trending searches like "eco-friendly pharmaceutical intermediates" and "biodegradable drug scaffolds." Analytical methods for characterizing 3-cyano-N-{[1-(oxan-4-yl)piperidin-4-yl]methyl}benzamide typically involve LC-MS and NMR spectroscopy, ensuring compliance with ICH Q2(R1) guidelines for impurity profiling.

In conclusion, 2034324-31-5 represents a convergence of innovation in medicinal chemistry and computational biology. Its multifaceted applications—from neuropharmacology to cancer therapeutics—underscore its value in addressing unmet medical needs. As research progresses, this compound may emerge as a cornerstone in next-generation small-molecule therapeutics, bridging gaps between traditional drug design and cutting-edge artificial intelligence methodologies.